Cas no 629-65-2 (Heptylsulfide)

Heptylsulfide Properties

Names and Identifiers

• Diheptyl sulphide
• Heptyl Sulfide
• 1-heptylsulfanylheptane
• Diheptyl Sulfide
• n-Heptyl sulfide
• Heptane, 1,1'-thiobis-
• di-n-Heptyl sulfide
• heptylthioheptane
• diheptylsulfane
• C14H30S
• 1-(Heptylsulfanyl)heptane
• 1-(Heptylsulfanyl)heptane #
• LEMIDOZYVQXGLI-UHFFFAOYSA-N
• SBB060113
• 6240AF
• TL8004336
• AB10060
• G6CCC2QR5A
• AKOS015897604
• MFCD00027315
• 629-65-2
• H0376
• FT-0624937
• EINECS 211-101-6
• D90850
• 1,1'-Thiobis[heptane]
• Acrylic acid, 2,3-diphenyl-
• DTXSID3060879
• SCHEMBL460167
• A834125
• NS00035233
• CS-0368228
• AI3-18867
• HEPTYLSULFIDE
• DB-054351
• +Expand

• MDL： MFCD00027315
• InChIKey： LEMIDOZYVQXGLI-UHFFFAOYSA-N
• Inchi： 1S/C14H30S/c1-3-5-7-9-11-13-15-14-12-10-8-6-4-2/h3-14H2,1-2H3
• SMILES： S(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 230.20700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 12
• Monoisotopic Mass: 230.207
• Heavy Atom Count: 15
• Complexity: 89.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 25.3

Experimental Properties

• LogP: 5.66040
• PSA: 25.30000
• Refractive Index: 1.4580 to 1.4620
• Boiling Point: 298°C(lit.)
• Melting Point: -11°C(lit.)
• Flash Point: 148.9 °C
• Color/Form: 。
• Solubility: 。
• Density: 0.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether